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  4. Methyl 6-amino-4-(3-bromophenyl)-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Methyl 6-amino-4-(3-bromophenyl)-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate Methyl 6-amino-4-(3-bromophenyl)-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 354556-66-4
VCID: VC0460354
InChI: InChI=1S/C27H25BrN4O3S/c1-34-27(33)24-22(35-25(31)20(14-30)23(24)17-8-6-9-19(28)12-17)15-36-26-18(13-29)11-16-7-4-2-3-5-10-21(16)32-26/h6,8-9,11-12,23H,2-5,7,10,15,31H2,1H3
SMILES: COC(=O)C1=C(OC(=C(C1C2=CC(=CC=C2)Br)C#N)N)CSC3=C(C=C4CCCCCCC4=N3)C#N
Molecular Formula: C27H25BrN4O3S
Molecular Weight: 565.5g/mol

Methyl 6-amino-4-(3-bromophenyl)-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate

CAS No.: 354556-66-4

Main Products

VCID: VC0460354

Molecular Formula: C27H25BrN4O3S

Molecular Weight: 565.5g/mol

Methyl 6-amino-4-(3-bromophenyl)-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate - 354556-66-4

CAS No. 354556-66-4
Product Name Methyl 6-amino-4-(3-bromophenyl)-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Molecular Formula C27H25BrN4O3S
Molecular Weight 565.5g/mol
IUPAC Name methyl 6-amino-4-(3-bromophenyl)-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C27H25BrN4O3S/c1-34-27(33)24-22(35-25(31)20(14-30)23(24)17-8-6-9-19(28)12-17)15-36-26-18(13-29)11-16-7-4-2-3-5-10-21(16)32-26/h6,8-9,11-12,23H,2-5,7,10,15,31H2,1H3
Standard InChIKey VTALUONFAIWYIE-UHFFFAOYSA-N
SMILES COC(=O)C1=C(OC(=C(C1C2=CC(=CC=C2)Br)C#N)N)CSC3=C(C=C4CCCCCCC4=N3)C#N
Canonical SMILES COC(=O)C1=C(OC(=C(C1C2=CC(=CC=C2)Br)C#N)N)CSC3=C(C=C4CCCCCCC4=N3)C#N
PubChem Compound 4219589
Last Modified Nov 11 2021
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